Cas no 1505059-71-1 (4,5-dichloro-2-methanesulfonylaniline)

• Product Name: 4,5-dichloro-2-methanesulfonylaniline
• CAS No: 1505059-71-1
• MF: C₇H₇Cl₂NO₂S
• MW: 240.106978654861
• MDL: MFCD23881004
• CID: 4602803
• PubChem ID: 80349948
• Update Time: 2025-05-21

4,5-dichloro-2-methanesulfonylaniline Chemical and Physical Properties

Names and Identifiers

• 4,5-dichloro-2-methanesulfonylaniline

• MDL： MFCD23881004
• Inchi： 1S/C7H7Cl2NO2S/c1-13(11,12)7-3-5(9)4(8)2-6(7)10/h2-3H,10H2,1H3
• InChI Key： QLBPZTOZFWUFON-UHFFFAOYSA-N
• SMILES： C1(N)=CC(Cl)=C(Cl)C=C1S(C)(=O)=O

Additional information on 4,5-dichloro-2-methanesulfonylaniline

Introduction to 4,5-dichloro-2-methanesulfonylaniline (CAS No. 1505059-71-1)

4,5-dichloro-2-methanesulfonylaniline, identified by the Chemical Abstracts Service Number (CAS No.) 1505059-71-1, is a significant organic compound that has garnered attention in the field of pharmaceutical and agrochemical research. This compound, featuring a chlorinated aniline core with a methanesulfonyl group, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure, characterized by two chlorine substituents at the 4th and 5th positions relative to the aniline ring and a methanesulfonyl group at the 2nd position, contributes to its reactivity and potential applications in drug development.

The chemical structure of 4,5-dichloro-2-methanesulfonylaniline is highly versatile, enabling its use as a building block in the synthesis of more complex molecules. The presence of both electron-withdrawing and electron-donating groups on the aromatic ring enhances its utility in various organic transformations. These include nucleophilic aromatic substitution reactions, where the chlorine atoms can be displaced by nucleophiles, and sulfonamide-based reactions, where the methanesulfonyl group participates in further functionalization.

In recent years, 4,5-dichloro-2-methanesulfonylaniline has been explored in the development of novel pharmaceutical agents. Its derivatives have shown promise as intermediates in the synthesis of active pharmaceutical ingredients (APIs) targeting various therapeutic areas. For instance, studies have demonstrated its role in creating compounds with antimicrobial and anti-inflammatory properties. The chloro and sulfonyl functionalities provide excellent handles for further chemical modifications, allowing researchers to fine-tune the biological activity of the resulting molecules.

The synthetic pathways involving 4,5-dichloro-2-methanesulfonylaniline are well-documented in scientific literature. One common approach involves the chlorination of aniline derivatives followed by sulfonylation. This method leverages the reactivity of aniline under controlled conditions to introduce chlorine atoms at specific positions on the aromatic ring. Subsequent methanesulfonylation then affords the desired product. These synthetic strategies highlight the compound's importance as a synthetic intermediate and its accessibility through established chemical methodologies.

From a pharmaceutical perspective, 4,5-dichloro-2-methanesulfonylaniline serves as a key precursor in drug discovery programs. Its structural features allow for the design of molecules with enhanced binding affinity to biological targets. For example, modifications of this scaffold have led to compounds that interact with enzymes and receptors involved in metabolic disorders and neurodegenerative diseases. The ability to introduce diverse functional groups while maintaining core structural integrity makes it an attractive candidate for medicinal chemists.

The agrochemical applications of 4,5-dichloro-2-methanesulfonylaniline are also noteworthy. Derivatives of this compound have been investigated for their potential as herbicides and pesticides. The chlorine atoms enhance lipophilicity, improving solubility and bioavailability in formulations. Additionally, the methanesulfonyl group contributes to stability against environmental degradation, ensuring prolonged activity in agricultural settings. Such properties make it a valuable asset in developing next-generation crop protection agents.

Advances in computational chemistry have further expanded the utility of 4,5-dichloro-2-methanesulfonylaniline. Molecular modeling techniques allow researchers to predict its behavior in various reaction conditions and assess its potential as a lead compound for drug development. These simulations aid in optimizing synthetic routes and identifying promising derivatives before experimental validation. The integration of computational methods with traditional wet chemistry has accelerated the discovery process significantly.

The regulatory landscape surrounding 4,5-dichloro-2-methanesulfonylaniline is also important to consider. As an intermediate chemical used in pharmaceutical synthesis, it falls under stringent quality control measures to ensure safety and efficacy of final products. Compliance with Good Manufacturing Practices (GMP) is essential when handling this compound in industrial settings. Regulatory agencies require thorough documentation of its production processes and purity standards to mitigate any potential risks associated with its use.

In conclusion,4,5-dichloro-2-methanesulfonylaniline (CAS No. 1505059-71-1) is a multifaceted compound with broad applications across pharmaceuticals and agrochemicals. Its unique structural features enable diverse chemical transformations and functionalization strategies, making it indispensable in synthetic chemistry research. As scientific understanding advances,this compound will continue to play a pivotal role in developing innovative solutions for human health challenges worldwide.